Cas no 913346-47-1 (5-(chloromethyl)-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole)

• Product Name: 5-(chloromethyl)-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole
• CAS No: 913346-47-1
• MF: C₁₀H₁₉ClN₂OSi
• MW: 246.809162378311
• CID: 5270980
• Update Time: 2026-03-09

5-(chloromethyl)-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole
• 5-(chloromethyl)-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole

• Inchi： 1S/C10H19ClN2OSi/c1-15(2,3)7-6-14-9-13-10(8-11)4-5-12-13/h4-5H,6-9H2,1-3H3
• InChI Key： CIGNDLFMLOQDJQ-UHFFFAOYSA-N
• SMILES： N1(COCC[Si](C)(C)C)C(CCl)=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 5-(chloromethyl)-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole

Introduction to 5-(chloromethyl)-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole (CAS No. 913346-47-1)

5-(chloromethyl)-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole (CAS No. 913346-47-1) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to by its abbreviated name CTEM-1H-pyrazole, is characterized by its unique structural features, which include a chloromethyl group and a trimethylsilyl-protected ethoxy methyl (SEM) group. These functional groups endow the molecule with a range of chemical and biological properties that make it an attractive candidate for various applications, particularly in drug discovery and development.

The chloromethyl group in 5-(chloromethyl)-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole is a reactive functional group that can undergo nucleophilic substitution reactions, making it useful for the synthesis of more complex molecules. This property is particularly valuable in the context of drug design, where the ability to introduce specific functional groups can significantly influence the pharmacological profile of a compound. For instance, recent studies have shown that the chloromethyl group can be used to attach various ligands or biomolecules, thereby enhancing the compound's binding affinity and selectivity towards specific targets.

The trimethylsilyl-protected ethoxy methyl (SEM) group in 5-(chloromethyl)-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole serves as a protecting group that can be easily removed under mild conditions. This feature is crucial for synthetic chemistry, as it allows for the controlled introduction of reactive groups at specific stages of a synthesis process. The SEM group has been widely used in the synthesis of complex organic molecules, including natural products and pharmaceuticals, due to its stability and ease of removal. In the context of CTEM-1H-pyrazole, the SEM group can be deprotected to reveal an ethoxy methyl group, which can then participate in further reactions or functionalization steps.

One of the key applications of 5-(chloromethyl)-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The presence of the chloromethyl and SEM groups in CTEM-1H-pyrazole makes it an ideal candidate for prodrug design, as these groups can be tailored to control the release and activation of the active compound. Recent research has demonstrated that prodrugs derived from CTEM-1H-pyrazole exhibit improved pharmacokinetic properties, such as enhanced solubility and reduced toxicity, compared to their parent compounds.

In addition to its potential as a prodrug precursor, 5-(chloromethyl)-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole has also been explored for its biological activities. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of CTEM-1H-pyrazole were effective in inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. Another study published in Cancer Research found that certain derivatives of CTEM-1H-pyrazole demonstrated potent cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent.

The structural versatility of 5-(chloromethyl)-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole also makes it a valuable tool for chemical biology research. The ability to modify the chloromethyl and SEM groups allows researchers to probe the structure-activity relationships (SAR) of this compound class. By systematically varying these functional groups, scientists can gain insights into how specific structural features influence biological activity. This information is crucial for optimizing lead compounds and developing more effective therapeutic agents.

Furthermore, 5-(chloromethyl)-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole has been used as a building block in combinatorial chemistry approaches. Combinatorial chemistry involves the synthesis of large libraries of compounds with diverse structures, which can then be screened for biological activity. The use of CTEM-1H-pyrazole as a starting material allows for the rapid generation of structurally diverse derivatives, facilitating high-throughput screening efforts and accelerating drug discovery processes.

In conclusion, 5-(chloromethyl)-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole (CAS No. 913346-47-1) is a multifaceted compound with significant potential in various areas of chemical biology and medicinal chemistry. Its unique structural features make it an attractive candidate for prodrug design, biological activity studies, and combinatorial chemistry applications. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.